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Compound of Interest

Compound Name: Stearic anhydride

Cat. No.: B1294976 Get Quote

Introduction: Stearic anhydride (also known as octadecanoic anhydride) is the acid anhydride

of stearic acid, a long-chain saturated fatty acid. It serves as a crucial reagent and building

block in organic synthesis and materials science. This waxy, white solid is particularly valued

for its ability to introduce the hydrophobic 18-carbon stearoyl group into molecules, a property

leveraged in the development of surfactants, lubricants, and polymers.[1] In the pharmaceutical

and life sciences sectors, stearic anhydride is utilized as a starting material for synthesizing

fatty acid derivatives and as a biocompatible agent for modifying drug delivery systems.[2][3]

This guide provides an in-depth overview of its chemical properties, reaction pathways,

synthesis protocols, and applications for research professionals.

General and Chemical Identification
Stearic anhydride is systematically identified by various chemical codes and nomenclature,

ensuring its precise recognition in research and industry.
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Identifier Value Citation

CAS Number 638-08-4 [2][4]

Molecular Formula C₃₆H₇₀O₃ [2][4][5]

Molecular Weight 550.94 g/mol [2][4]

IUPAC Name Octadecanoic anhydride [1]

Synonyms
Stearic acid anhydride,

Stearoyl anhydride
[1][4][6]

Linear Formula [CH₃(CH₂)₁₆CO]₂O [6][7]

Physicochemical Properties
The physical characteristics of stearic anhydride are foundational to its handling, storage, and

application in various experimental settings. It typically appears as a white to pale yellow waxy

solid, powder, or flakes.[1][6][7]

Property Value Citation

Melting Point 70 - 72 °C [6][7]

Boiling Point 526.9 °C (at 760 mmHg) [4]

Density 0.855 g/cm³ (at 80 °C) [4]

Flash Point 236.1 °C [4]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and chloroform.

[1][8][9]

Chemical Reactivity and Major Pathways
As a carboxylic acid anhydride, the reactivity of stearic anhydride is dominated by nucleophilic

acyl substitution. The two stearoyl groups are linked by an oxygen atom, creating two

electrophilic carbonyl carbons that are susceptible to attack by nucleophiles. The molecule is

sensitive to moisture and incompatible with strong oxidizing agents and strong bases.[10][11]
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Hydrolysis
In the presence of water or moisture, stearic anhydride readily hydrolyzes to form two

equivalents of stearic acid.[1][12] This is often an undesirable side reaction, necessitating

storage in dry, inert conditions.[10]

Stearic Anhydride
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Caption: Hydrolysis of stearic anhydride to stearic acid.

Alcoholysis (Esterification)
Stearic anhydride reacts with alcohols to yield one equivalent of a stearic acid ester and one

equivalent of stearic acid.[12] This reaction is a common method for attaching the long,

hydrophobic stearoyl chain to molecules containing hydroxyl groups.

Products
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Caption: Esterification via reaction with an alcohol.
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Aminolysis (Amidation)
The reaction of stearic anhydride with a primary or secondary amine produces a stearamide

and a carboxylate salt of the amine.[12] Two equivalents of the amine are required; one acts as

the nucleophile, and the second acts as a base to deprotonate the resulting ammonium ion.

Products
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Caption: Amidation via reaction with an amine.

Spectroscopic Data
Full spectroscopic data for stearic anhydride, including IR, ¹H-NMR, ¹³C-NMR, and Mass

Spectrometry, are available in public databases. The AIST Spectral Database (SDBS) lists

entry 7846 for this compound.[13] Key expected features include:

Infrared (IR) Spectroscopy: Two characteristic C=O stretching bands for an anhydride,

typically found around 1810 cm⁻¹ and 1750 cm⁻¹, along with strong C-H stretching bands

near 2850-2950 cm⁻¹ from the long alkyl chains.

NMR Spectroscopy: Signals in the aliphatic region (approx. 0.8-1.6 ppm) corresponding to

the CH₃ and CH₂ groups of the stearoyl chains.

Mass Spectrometry: The molecular ion peak (M⁺) would be expected at m/z 550.94, with

fragmentation patterns corresponding to the loss of stearoyl or other alkyl groups.

Experimental Protocols
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Several methods exist for the synthesis of stearic anhydride. Below are protocols for two

common laboratory-scale preparations.

Protocol: Synthesis via Dicyclohexylcarbodiimide (DCC)
Coupling
This method provides high yields by using DCC to facilitate the dehydration of stearic acid.[14]

[15]

Principle: Two molecules of stearic acid are coupled with the elimination of water, which is

consumed by DCC to form the insoluble byproduct dicyclohexylurea (DCU).

Materials: Stearic acid, dicyclohexylcarbodiimide (DCC), carbon tetrachloride (or another

suitable non-polar solvent).

Methodology:

Dissolve stearic acid in carbon tetrachloride at room temperature.

Add a stoichiometric amount (0.5 equivalents) of DCC to the solution.

Stir the mixture at room temperature. The reaction progress can be monitored by the

precipitation of the white DCU solid.

After the reaction is complete (typically a few hours), filter the mixture to remove the

precipitated DCU.

Evaporate the solvent from the filtrate under reduced pressure to yield stearic anhydride,

which can be further purified by recrystallization if necessary.[15]
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Start: Materials

1. Dissolve Stearic Acid
in Carbon Tetrachloride

2. Add Dicyclohexylcarbodiimide
(DCC)

3. Stir at Room Temperature
(DCU Precipitates)

4. Filter to Remove
DCU Byproduct

5. Evaporate Solvent
from Filtrate

End: Purified
Stearic Anhydride

Click to download full resolution via product page

Caption: Workflow for the synthesis of stearic anhydride using DCC.

Protocol: Synthesis from Stearoyl Chloride and Sodium
Stearate
This method relies on a classic nucleophilic acyl substitution reaction.[5]
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Principle: The stearate anion from sodium stearate acts as a nucleophile, attacking the

electrophilic carbonyl carbon of stearoyl chloride to form the anhydride linkage and sodium

chloride as a byproduct.

Materials: Stearoyl chloride, sodium stearate, petroleum ether.

Methodology:

In a reaction vessel, add sodium stearate (1.0 equivalent) to stearoyl chloride (approx.

1.02 equivalents) with stirring at 25 °C over 30 minutes.

Heat the mixture to 90 °C and continue stirring for 2 hours.

Filter the hot reaction mixture to remove the sodium chloride byproduct.

Allow the filtrate to cool and add petroleum ether to induce crystallization of the stearic
anhydride.

Collect the resulting crystals by filtration, wash with cold solvent, and dry under reduced

pressure to yield the final product.[5]
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Start: Reactants

1. Combine Stearoyl Chloride
and Sodium Stearate

2. Heat Mixture at 90°C
for 2 hours

3. Hot Filtration to Remove
NaCl Byproduct

4. Induce Crystallization
with Petroleum Ether

5. Isolate Crystals
(Filtration & Washing)

End: Purified
Stearic Anhydride
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Caption: Workflow for synthesis from stearoyl chloride.

Applications in Research and Drug Development
Stearic anhydride's unique properties make it a valuable tool for scientists and drug

development professionals.
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Biocompatible Polymers: It can be reacted with polysaccharides like dextran sulfate to create

biocompatible polymers for various biomedical applications.[2]

Drug Delivery: As a lipophilic agent, it is used to modify drug molecules to enhance their

binding to albumin.[13] This strategy can extend the half-life of therapeutic agents in

circulation.

Synthesis of Intermediates: It serves as a key starting material for a wide range of fatty acid

derivatives used in pharmaceutical and chemical research.[3]

Material Science: It is employed as a plasticizer and coupling agent in the manufacturing of

specialized polymers, emulsifiers, and lubricants.[1]

Safety and Handling
Stearic anhydride is considered a hazardous chemical and requires careful handling.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[6][10][11]

Handling: Work should be conducted in a well-ventilated area or fume hood.[10] Standard

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is

required.[6][16] Avoid formation of dust.[10]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[10] To

maintain product integrity, storage under an inert atmosphere (e.g., nitrogen) is

recommended due to its moisture sensitivity.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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